Cas no 1261917-44-5 (2-(4-Hydroxyphenyl)-5-hydroxypyridine)

• Product Name: 2-(4-Hydroxyphenyl)-5-hydroxypyridine
• CAS No: 1261917-44-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD18323316
• CID: 2763330
• PubChem ID: 135741743
• Update Time: 2025-06-12

2-(4-Hydroxyphenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID50692414
• 2-(4-Hydroxyphenyl)-5-hydroxypyridine, 95%
• 1261917-44-5
• 6-(4-Hydroxyphenyl)pyridin-3-ol
• MFCD18323316
• 4-(5-Hydroxypyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one
• AKOS006318001
• 2-(4-HYDROXYPHENYL)-5-HYDROXYPYRIDINE
• 2-(4-Hydroxyphenyl)-5-hydroxypyridine

• MDL： MFCD18323316
• Inchi： 1S/C11H9NO2/c13-9-3-1-8(2-4-9)11-6-5-10(14)7-12-11/h1-7,13-14H
• InChI Key： VBFHEXNKPGJXDM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(=CN=1)O

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(4-Hydroxyphenyl)-5-hydroxypyridine

Introduction to 2-(4-Hydroxyphenyl)-5-hydroxypyridine (CAS No. 1261917-44-5) and Its Emerging Applications in Chemical Biology

2-(4-Hydroxyphenyl)-5-hydroxypyridine, identified by the chemical abstracts service number 1261917-44-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse pharmacological applications. The presence of two hydroxyl groups, one attached to the phenyl ring and the other to the pyridine core, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of 2-(4-Hydroxyphenyl)-5-hydroxypyridine consists of a pyridine ring fused with a phenyl group, each bearing a hydroxyl functional group. This dual hydroxyl substitution pattern suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes. The compound’s ability to engage in hydrogen bonding due to its hydroxyl groups may enhance its binding affinity to biological macromolecules, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with multiple hydroxyl substituents. These compounds have been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that pyridine-based molecules can interact with various signaling pathways involved in cancer progression, making them valuable candidates for developing targeted therapies.

One of the most compelling aspects of 2-(4-Hydroxyphenyl)-5-hydroxypyridine is its structural versatility. The compound can serve as a versatile building block for synthesizing more complex derivatives with tailored biological activities. By modifying the substituents on the phenyl and pyridine rings, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. This flexibility has opened up new avenues for drug design and development, particularly in the context of precision medicine.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 2-(4-Hydroxyphenyl)-5-hydroxypyridine interacts with biological targets. These computational approaches have allowed researchers to predict the binding modes of the compound to various proteins and enzymes, providing insights into its potential mechanisms of action. Such insights are crucial for optimizing the compound’s therapeutic efficacy and minimizing off-target effects.

The synthesis of 2-(4-Hydroxyphenyl)-5-hydroxypyridine has also been refined through modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have enabled the efficient construction of its molecular framework. These synthetic strategies not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical and clinical studies.

In addition to its pharmaceutical applications, 2-(4-Hydroxyphenyl)-5-hydroxypyridine has shown promise in other areas of chemical biology. For example, it has been investigated as a potential chelating agent for metal ions, which could be relevant in developing treatments for metal toxicity or metal-related diseases. The compound’s ability to coordinate with metal ions may also make it useful in designing metal-organic frameworks (MOFs) or other functional materials.

The future prospects of 2-(4-Hydroxyphenyl)-5-hydroxypyridine are vast and multifaceted. Ongoing research is exploring its role in modulating neurological disorders, such as Alzheimer’s disease and Parkinson’s disease, where pyridine derivatives have shown significant promise. Furthermore, studies are underway to evaluate its potential as an antimicrobial agent against drug-resistant bacteria, addressing a critical global health challenge.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 2-(4-Hydroxyphenyl)-5-hydroxypyridine. Its unique structural features and versatile biological activities position it as a cornerstone in modern drug discovery efforts. By leveraging cutting-edge technologies and innovative research approaches, scientists are poised to unlock new therapeutic possibilities that could benefit patients worldwide.